6-(4-methoxyphenyl)-13,13-dimethyl-5-sulfanylidene-12-oxa-2,4,6-triazatricyclo[8.4.0.03,8]tetradeca-1,3(8),9-trien-7-one

• IUPAC Name: 6-(4-methoxyphenyl)-13,13-dimethyl-5-sulfanylidene-12-oxa-2,4,6-triazatricyclo[8.4.0.03,8]tetradeca-1,3(8),9-trien-7-one
• InChI: InChI=1S/C19H19N3O3S/c1-19(2)9-15-11(10-25-19)8-14-16(20-15)21-18(26)22(17(14)23)12-4-6-13(24-3)7-5-12/h4-8H,9-10H2,1-3H3,(H,20,21,26)
• InChI Key: ZXWVVQFXONZXCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=NC3=C(C=C2CO1)C(=O)N(C(=S)N3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

6-(4-methoxyphenyl)-13,13-dimethyl-5-sulfanylidene-12-oxa-2,4,6-triazatricyclo[84003,8]tetradeca-1,3(8),9-trien-7-one is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

The synthesis of 6-(4-methoxyphenyl)-13,13-dimethyl-5-sulfanylidene-12-oxa-2,4,6-triazatricyclo[84003,8]tetradeca-1,3(8),9-trien-7-one involves multiple steps, starting from readily available precursorsIndustrial production methods may involve optimization of these steps to enhance yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, especially at the methoxyphenyl group.

Reagents and Conditions: Typical reagents include acids, bases, and solvents like dichloromethane or ethanol. Reaction conditions vary depending on the desired transformation.

Major Products: The products of these reactions depend on the specific reagents and conditions used, but they often involve modifications to the tricyclic core or the functional groups attached to it.

Scientific Research Applications

6-(4-methoxyphenyl)-13,13-dimethyl-5-sulfanylidene-12-oxa-2,4,6-triazatricyclo[8.4.0.03,8]tetradeca-1,3(8),9-trien-7-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves interactions with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Compared to other similar compounds, 6-(4-methoxyphenyl)-13,13-dimethyl-5-sulfanylidene-12-oxa-2,4,6-triazatricyclo[8.4.0.03,8]tetradeca-1,3(8),9-trien-7-one stands out due to its unique tricyclic structure and the presence of both methoxyphenyl and sulfanylidene groups. Similar compounds include other tricyclic molecules with different substituents, which may exhibit different chemical and biological properties .